Cas no 939968-87-3 (4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)

• Product Name: 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid
• CAS No: 939968-87-3
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD31926699
• CID: 5235759
• PubChem ID: 59231956
• Update Time: 2026-03-08

4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 4-amino-
• 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

• MDL： MFCD31926699
• Inchi： 1S/C7H6N4O2/c8-6-4-1-2-5(7(12)13)11(4)10-3-9-6/h1-3H,(H,12,13)(H2,8,9,10)
• InChI Key： VBIFHBKBLWAJDM-UHFFFAOYSA-N
• SMILES： N12C(C(O)=O)=CC=C1C(N)=NC=N2

Additional information on 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid

Comprehensive Overview of 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid (CAS No. 939968-87-3)

4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid (CAS No. 939968-87-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolotriazine family, a class of nitrogen-rich heterocycles known for their versatility in drug discovery and development. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

The molecular structure of 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid features a fused pyrrole and triazine ring system, which contributes to its stability and reactivity. The presence of both amino and carboxylic acid functional groups allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in designing small-molecule inhibitors, particularly for kinases and other signaling proteins implicated in diseases like cancer and autoimmune disorders.

In the context of current trends, 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid aligns with the growing demand for precision medicine and targeted therapies. Searches for "pyrrolotriazine derivatives in drug design" or "CAS 939968-87-3 applications" have surged, reflecting its relevance in academia and industry. Additionally, its potential as a bioisostere for purine-based compounds has sparked interest, as it may offer improved pharmacokinetic properties in drug candidates.

From a synthetic perspective, the compound's scalability and purity are critical for reproducible research. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, ensuring compliance with regulatory standards. Its stability under various pH conditions and compatibility with common solvents further enhance its utility in high-throughput screening assays.

Beyond pharmaceuticals, this compound is also explored in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated ring system and electron-rich nature make it a candidate for optoelectronic applications, addressing queries like "pyrrolotriazine-based materials for OLEDs." Such interdisciplinary potential underscores the importance of CAS No. 939968-87-3 in advancing both life sciences and technology.

In summary, 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid represents a multifaceted compound with broad applicability. Its role in drug discovery, material innovation, and biochemical research continues to evolve, driven by ongoing scientific inquiries and technological advancements. As interest in heterocyclic chemistry grows, this compound remains a focal point for researchers aiming to address unmet medical and industrial needs.